Cas no 853017-61-5 (NAPHTHALENE, 2-BROMO-7-(TRIFLUOROMETHYL)-)
NAPHTHALENE, 2-BROMO-7-(TRIFLUOROMETHYL)- Chemical and Physical Properties
Names and Identifiers
-
- NAPHTHALENE, 2-BROMO-7-(TRIFLUOROMETHYL)-
- 853017-61-5
- 2-bromo-7-(trifluoromethyl)naphthalene
- SCHEMBL2645224
- CS-0459031
- 7-Bromo-2-(trifluoromethyl)naphthalene
-
- MDL: MFCD18410851
- Inchi: 1S/C11H6BrF3/c12-10-4-2-7-1-3-9(11(13,14)15)5-8(7)6-10/h1-6H
- InChI Key: QFIKEQGSVOITBU-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C=CC(C(F)(F)F)=CC=2C=1
Computed Properties
- Exact Mass: 273.96050g/mol
- Monoisotopic Mass: 273.96050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 0Ų
NAPHTHALENE, 2-BROMO-7-(TRIFLUOROMETHYL)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219000617-500mg |
7-Bromo-2-(trifluoromethyl)naphthalene |
853017-61-5 | 98% | 500mg |
$1019.20 | 2023-08-31 | |
| Alichem | A219000617-1g |
7-Bromo-2-(trifluoromethyl)naphthalene |
853017-61-5 | 98% | 1g |
$1701.85 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529698-500mg |
2-Bromo-7-(trifluoromethyl)naphthalene |
853017-61-5 | 98% | 500mg |
¥14072.00 | 2024-07-28 |
NAPHTHALENE, 2-BROMO-7-(TRIFLUOROMETHYL)- Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on NAPHTHALENE, 2-BROMO-7-(TRIFLUOROMETHYL)-
Chemical Profile of NAPHTHALENE, 2-BROMO-7-(TRIFLUOROMETHYL) (CAS No. 853017-61-5)
NAPHTHALENE, 2-BROMO-7-(TRIFLUOROMETHYL), identified by the Chemical Abstracts Service Number (CAS No. 853017-61-5), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of brominated naphthalenes, characterized by its bromine substituent at the 2-position and a trifluoromethyl group at the 7-position on the naphthalene aromatic ring. The strategic placement of these functional groups imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry.
The bromine atom at the 2-position of the naphthalene core enhances the electrophilicity of the molecule, facilitating its participation in various coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, particularly in drug discovery and development. The trifluoromethyl group (CF₃) further modulates the compound's reactivity and physical properties. Trifluoromethyl groups are well-known for their ability to improve metabolic stability, lipophilicity, and binding affinity to biological targets, which are critical factors in pharmaceutical design.
In recent years, NAPHTHALENE, 2-BROMO-7-(TRIFLUOROMETHYL) has been explored in several cutting-edge research areas. One notable application is in the synthesis of anticancer agents. The brominated naphthalene scaffold serves as a versatile building block for designing small-molecule inhibitors that target specific oncogenic pathways. For instance, studies have demonstrated its utility in generating kinase inhibitors, which are essential in treating various forms of cancer by disrupting aberrant signaling cascades. The presence of both bromine and trifluoromethyl groups allows for fine-tuning of the molecule's interactions with protein targets, enhancing both potency and selectivity.
Another emerging field where this compound has shown promise is organic electronics. The unique electronic properties conferred by the bromine and trifluoromethyl substituents make it an attractive candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have leveraged its structure to develop novel host materials and emissive dyes that improve device performance. The electron-withdrawing nature of the trifluoromethyl group helps to optimize charge transport properties, while the bromine atom provides sites for further functionalization via cross-coupling reactions.
The compound's potential extends to agrochemical applications as well. In this domain, derivatives of brominated naphthalenes are being investigated as pesticides and herbicides due to their ability to interact with biological enzymes in pests, disrupting vital metabolic processes. The structural features of NAPHTHALENE, 2-BROMO-7-(TRIFLUOROMETHYL) make it a suitable precursor for synthesizing compounds that exhibit high efficacy against a broad spectrum of agricultural pathogens while maintaining environmental safety.
From a synthetic chemistry perspective, this compound exemplifies the importance of functional group interplay in designing molecules with tailored properties. The combination of a bromine atom and a trifluoromethyl group provides multiple handles for chemical manipulation, enabling access to a diverse array of derivatives through various synthetic pathways. This flexibility is particularly valuable in drug discovery pipelines, where rapid access to structurally diverse compounds is often required for hit identification and optimization.
Recent advancements in green chemistry have also highlighted this compound's relevance. Researchers are exploring catalytic methods that minimize waste and energy consumption during its synthesis. For example, transition-metal-catalyzed reactions under mild conditions have been employed to introduce both bromine and trifluoromethyl groups efficiently. Such innovations align with broader efforts to make pharmaceutical synthesis more sustainable and environmentally responsible.
The pharmacological potential of NAPHTHALENE, 2-BROMO-7-(TRIFLUOROMETHYL) is further underscored by its role in developing neuroprotective agents. Emerging evidence suggests that certain brominated naphthalenes can modulate neurotransmitter receptors, offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The trifluoromethyl group's influence on metabolic stability ensures that these potential drug candidates exhibit prolonged half-lives, improving their clinical utility.
In conclusion, NAPHTHALENE, 2-BROMO-7-(TRIFLUOROMETHYL) (CAS No. 853017-61-5) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and agrochemicals. Its unique structural features—specifically the presence of both a bromine atom and a trifluoromethyl group—endow it with remarkable reactivity and functional versatility. As research continues to uncover new synthetic methodologies and applications, this compound is poised to remain a cornerstone in advanced chemical synthesis and innovation.
853017-61-5 (NAPHTHALENE, 2-BROMO-7-(TRIFLUOROMETHYL)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)